![molecular formula C6H6O3S B6160509 2-oxo-2-(thiophen-2-yl)acetaldehyde hydrate CAS No. 1172227-73-4](/img/no-structure.png)
2-oxo-2-(thiophen-2-yl)acetaldehyde hydrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-oxo-2-(thiophen-2-yl)acetaldehyde hydrate” is a chemical compound with the CAS number 1172227-73-4 . It is also known as "oxo (2-thienyl)acetaldehyde hydrate" . The compound has a molecular weight of 158.18 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H4O2S.H2O/c7-4-5(8)6-2-1-3-9-6;/h1-4H;1H2 . This indicates the presence of a thiophene ring in the molecule.Physical And Chemical Properties Analysis
The compound is available in powder form . It is stored at room temperature .Scientific Research Applications
Catalytic Applications
The research by Le Quéméner et al. (2018) on the catalytic oxidation of cis-2-butene and propylene to acetaldehyde using a well-defined surface coordination compound demonstrates the utility of complex oxo compounds in catalysis. This study underscores the potential of such catalysts in acetaldehyde production from olefins, showcasing a method that might be applicable or adaptable to compounds like 2-oxo-2-(thiophen-2-yl)acetaldehyde hydrate, given its structural similarities to acetaldehyde derivatives (Le Quéméner et al., 2018).
Corrosion Inhibition
In the field of materials science, Arrousse et al. (2022) demonstrated the effectiveness of thiophene derivatives as corrosion inhibitors for aluminum alloys in acidic environments. The study's focus on thiophene derivatives, particularly their electrochemical properties and interactions with metal surfaces, suggests the potential of this compound in similar applications, especially considering the compound's thiophene moiety and its possible influence on corrosion inhibition (Arrousse et al., 2022).
Photocatalysis
The complete oxidation of acetaldehyde to CO2 under fluorescent or visible-light irradiation over a Pd/WO(3) photocatalyst, as investigated by Arai et al. (2008), highlights the role of acetaldehyde compounds in photocatalytic processes. While this study does not directly involve this compound, it provides insights into how similar compounds could be utilized in photocatalytic applications for environmental purification or energy conversion (Arai et al., 2008).
Organic Synthesis and Antimicrobial Activity
Further research into thiophene derivatives, such as the work by Ignatovich et al. (2015) on the synthesis, structure, and biological activity of novel thiophene-containing compounds, reveals the broader applicability of thiophene moieties in developing compounds with significant biological activities. These findings suggest the potential for this compound derivatives in the design of new materials or drugs with specific biological functions (Ignatovich et al., 2015).
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxo-2-(thiophen-2-yl)acetaldehyde hydrate involves the oxidation of 2-thiophenecarboxaldehyde to form the corresponding carboxylic acid, followed by decarboxylation to yield the desired product.", "Starting Materials": [ "2-thiophenecarboxaldehyde", "Oxidizing agent (e.g. potassium permanganate, chromium trioxide, etc.)", "Decarboxylation reagent (e.g. copper powder, palladium on carbon, etc.)", "Solvent (e.g. ethanol, methanol, etc.)", "Water" ], "Reaction": [ "Step 1: Oxidation of 2-thiophenecarboxaldehyde using an oxidizing agent in a suitable solvent to form 2-thiophenecarboxylic acid.", "Step 2: Decarboxylation of 2-thiophenecarboxylic acid using a decarboxylation reagent in a suitable solvent to yield 2-oxo-2-(thiophen-2-yl)acetaldehyde.", "Step 3: Hydration of 2-oxo-2-(thiophen-2-yl)acetaldehyde using water to form the desired product, 2-oxo-2-(thiophen-2-yl)acetaldehyde hydrate." ] } | |
1172227-73-4 | |
Molecular Formula |
C6H6O3S |
Molecular Weight |
158.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.